Cas no 90008-59-6 (1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole)

1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole structure
90008-59-6 structure
Product Name:1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
CAS No:90008-59-6
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD03444364
CID:2951420
PubChem ID:3546708
Update Time:2025-08-05

1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-乙基-3,5-二甲基-4-硝基-吡唑
    • 1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
    • 1-ethyl-3,5-dimethyl-4-nitropyrazole
    • 1H-pyrazole, 1-ethyl-3,5-dimethyl-4-nitro-
    • BBL038261
    • STK301590
    • AKOS015922226
    • 90008-59-6
    • ALBB-012566
    • CS-0298180
    • AKOS000307993
    • EN300-228295
    • MDL: MFCD03444364
    • Inchi: 1S/C7H11N3O2/c1-4-9-6(3)7(10(11)12)5(2)8-9/h4H2,1-3H3
    • InChI Key: JOFFXYAXIJPCIB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=NN(CC)C=1C)=O

Computed Properties

  • Exact Mass: 169.085126602Da
  • Monoisotopic Mass: 169.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6

1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Security Information

  • HazardClass:IRRITANT

1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
026158-5g
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
90008-59-6
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£391.00 2022-03-01
Fluorochem
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£144.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1368850-50mg
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole
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¥13219.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1368850-100mg
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole
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¥17280.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1368850-250mg
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole
90008-59-6 98%
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¥18090.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1368850-500mg
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole
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¥17609.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1368850-1g
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole
90008-59-6 98%
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¥15698.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1368850-2.5g
1-Ethyl-3,5-dimethyl-4-nitro-1h-pyrazole
90008-59-6 98%
2.5g
¥30844.00 2024-04-26
abcr
AB408160-250 mg
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
90008-59-6
250MG
€176.40 2022-03-02
abcr
AB408160-500 mg
1-Ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
90008-59-6
500MG
€209.50 2022-03-02
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